Cas no 2648956-40-3 (2-Bromo-6-fluoro-4-(trifluoromethyl)benzene-1-sulfonyl fluoride)

• Product Name: 2-Bromo-6-fluoro-4-(trifluoromethyl)benzene-1-sulfonyl fluoride
• CAS No: 2648956-40-3
• MF: C₇H₂BrF₅O₂S
• MW: 325.050597667694
• CID: 6010162
• PubChem ID: 165904888
• Update Time: 2025-08-03

2-Bromo-6-fluoro-4-(trifluoromethyl)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-7469997
• 2648956-40-3
• 2-bromo-6-fluoro-4-(trifluoromethyl)benzene-1-sulfonyl fluoride
• 2-Bromo-6-fluoro-4-(trifluoromethyl)benzene-1-sulfonyl fluoride

• Inchi： 1S/C7H2BrF5O2S/c8-4-1-3(7(10,11)12)2-5(9)6(4)16(13,14)15/h1-2H
• InChI Key： UCFCKZRQPSNPKO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(C=1S(=O)(=O)F)F

Computed Properties

• Exact Mass: 323.88790g/mol
• Monoisotopic Mass: 323.88790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-Bromo-6-fluoro-4-(trifluoromethyl)benzene-1-sulfonyl fluoride

2-Bromo-6-fluoro-4-(trifluoromethyl)benzene-1-sulfonyl Fluoride

The compound 2-Bromo-6-fluoro-4-(trifluoromethyl)benzene-1-sulfonyl Fluoride, with the CAS number NO2648956-40-3, is a highly specialized aromatic sulfonyl fluoride. This compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology due to its unique structural features and versatile reactivity. The molecule consists of a benzene ring substituted with a bromine atom at position 2, a fluorine atom at position 6, and a trifluoromethyl group at position 4, with a sulfonyl fluoride group attached at position 1. These substituents collectively confer the compound with distinct electronic and steric properties, making it an invaluable building block in modern chemical research.

Recent studies have highlighted the importance of sulfonyl fluorides like 2-Bromo-6-fluoro-4-(trifluoromethyl)benzene-1-sulfonyl Fluoride in the development of advanced materials. For instance, researchers have utilized this compound as a precursor for synthesizing highly functionalized aromatic polymers with exceptional thermal stability and electrical conductivity. The bromine and trifluoromethyl groups serve as excellent electron-withdrawing moieties, which enhance the reactivity of the sulfonyl fluoride group during polymerization reactions. Moreover, the fluorine substituent at position 6 contributes to the overall hydrophobicity of the molecule, making it suitable for applications in water-repellent coatings and membranes.

In the realm of drug discovery, 2-Bromo-6-fluoro-4-(trifluoromethyl)benzene-1-sulfonyl Fluoride has been employed as an intermediate in the synthesis of bioactive compounds targeting various disease states. The sulfonyl fluoride group is known to act as a bioisostere for carboxylic acids, offering improved pharmacokinetic properties such as enhanced absorption and prolonged half-life. Recent advancements in medicinal chemistry have leveraged this compound to design novel inhibitors for kinases and proteases, which are implicated in cancer and neurodegenerative diseases. The presence of multiple halogen atoms in the molecule also facilitates fine-tuning of physicochemical properties to optimize drug-like behavior.

The synthesis of 2-Bromo-6-fluoro-4-(trifluoromethyl)benzene-1-sulfonyl Fluoride typically involves multi-step processes that require precise control over reaction conditions. A common approach entails the sulfonation of a halogenated benzene derivative followed by fluorination to introduce the sulfonyl fluoride group. Recent research has focused on optimizing these steps to improve yield and reduce environmental impact. For example, microwave-assisted synthesis has been demonstrated to significantly accelerate the reaction kinetics while minimizing byproduct formation. Additionally, catalytic systems utilizing palladium or copper have been explored to facilitate cross-coupling reactions that install the trifluoromethyl group with high efficiency.

Beyond its direct applications in synthesis and drug discovery, 2-Bromo-6-fluoro-4-(trifluoromethyl)benzene-1-sulfonyl Fluoride has found utility in analytical chemistry as a reference standard for mass spectrometry and chromatographic techniques. Its distinct molecular weight and fragmentation pattern make it an ideal candidate for calibrating instruments used in quality control and metabolomics studies. Furthermore, its stability under various analytical conditions ensures reliable performance across different experimental setups.

In terms of environmental impact, recent studies have assessed the fate and toxicity of sulfonyl fluorides like 2-Bromo-6-fluoro-4-(trifluoromethyl)benzene-1-sulfonyl Fluoride. While these compounds are generally considered stable under ambient conditions, their potential release into aquatic environments warrants careful consideration. Research indicates that under specific pH conditions, the sulfonyl fluoride group can undergo hydrolysis to form corresponding sulfonic acids, which are less hazardous but still require monitoring to prevent ecological disruption.

The future outlook for 2-Bromo-6-fluoro-4-(trifluoromethyl)benzene-1-sulfonyl Fluoride is promising, with ongoing investigations into its application as a precursor for next-generation materials and therapeutics. Collaborative efforts between academia and industry are expected to yield innovative solutions for optimizing its synthesis pathways while expanding its range of applications. As research continues to uncover new possibilities for this compound, its role in advancing chemical science is likely to grow even more significant.